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Cat. No.: B122626 Get Quote

An In-depth Technical Guide to Brady's Reagent: Composition, Preparation, and Application

Introduction
Brady's reagent, a solution of 2,4-dinitrophenylhydrazine (DNPH), is a cornerstone of

classical organic analysis, providing a reliable method for the qualitative and quantitative

identification of aldehydes and ketones. The reaction of Brady's reagent with a carbonyl

compound yields a characteristic colored precipitate, a 2,4-dinitrophenylhydrazone, whose

distinct melting point serves as a key identifier for the original carbonyl compound.[1][2] This

guide provides a comprehensive overview of the composition, synthesis, and preparation of

Brady's reagent, along with detailed experimental protocols and data for researchers,

scientists, and professionals in drug development.

Composition of Brady's Reagent
Brady's reagent is a solution of 2,4-dinitrophenylhydrazine (DNPH) dissolved in an alcohol,

typically methanol or ethanol, and acidified with a strong acid, such as concentrated sulfuric

acid or phosphoric acid.[3][4][5][6] The acidic medium is crucial for catalyzing the reaction with

carbonyl compounds.

Synthesis and Preparation
The preparation of Brady's reagent is a two-stage process: first, the synthesis of the solid 2,4-
dinitrophenylhydrazine, and second, the preparation of the reagent solution.

Synthesis of 2,4-Dinitrophenylhydrazine (DNPH)
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The most common laboratory synthesis of DNPH involves the reaction of hydrazine with 2,4-

dinitrochlorobenzene.[1] The two electron-withdrawing nitro groups on the benzene ring

activate the chlorine atom for nucleophilic aromatic substitution.
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Caption: Synthesis of 2,4-Dinitrophenylhydrazine.

This protocol is adapted from established organic synthesis procedures.[7]

Preparation of Hydrazine Solution: In a beaker, suspend 35 g (0.27 mole) of hydrazine

sulfate in 125 mL of hot water. While stirring, add 85 g (0.87 mole) of potassium acetate. Boil

the mixture for five minutes, then cool to approximately 70°C. Add 75 mL of alcohol, filter the

solid potassium sulfate with suction, and wash the solid with 75 mL of hot alcohol. The

combined filtrate contains the free hydrazine base.

Reaction: In a 1-liter flask equipped with a stirrer and reflux condenser, dissolve 50.5 g (0.25

mole) of 2,4-dinitrochlorobenzene in 250 mL of alcohol. Add the prepared hydrazine solution

to the flask.
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Reflux: Heat the mixture to reflux with stirring for one hour. The product, 2,4-
dinitrophenylhydrazine, will begin to separate as a reddish-orange solid within the first ten

minutes.

Isolation and Purification: After the reflux period, cool the mixture thoroughly in an ice bath.

Filter the crystalline product using suction filtration. Wash the collected solid first with 50 mL

of warm (60°C) alcohol to remove any unreacted 2,4-dinitrochlorobenzene, and then with 50

mL of hot water.

Drying: Dry the purified product. The resulting 2,4-dinitrophenylhydrazine should have a

melting point of 190–192°C (with decomposition).

Reactant/Product
Molar Mass ( g/mol
)

Quantity Moles

2,4-

Dinitrochlorobenzene
202.55 50.5 g 0.25

Hydrazine Sulfate 130.12 35 g 0.27

Potassium Acetate 98.14 85 g 0.87

Expected Yield of

DNPH
198.14 40–42 g (81-85%)[7]

Preparation of Brady's Reagent (The Solution)
There are several formulations for Brady's reagent. The choice of acid and solvent can be

adapted based on safety considerations and experimental requirements.

Place 0.25 g of 2,4-dinitrophenylhydrazine in a flask.

Add 5 mL of methanol and mix.

Cautiously and slowly, add 0.5 mL of concentrated sulfuric acid while stirring.

If the solution is not clear, filter it before use.

This method is recommended as it avoids the use of concentrated sulfuric acid.[8]
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In a beaker, add 0.5 g of 2,4-dinitrophenylhydrazine to approximately 12-13 mL of 85%

phosphoric(V) acid.

Stir the mixture for 10-15 minutes until the solid has completely dissolved.

Once dissolved, add ethanol to make up a total volume of 25 mL.

Stir to ensure the solution is homogeneous.

Component Method 1 (Sulfuric Acid)
Method 2 (Phosphoric
Acid)

2,4-Dinitrophenylhydrazine 0.25 g 0.5 g

Alcohol 5 mL Methanol Ethanol to 25 mL

Acid 0.5 mL Conc. H₂SO₄ ~12-13 mL 85% H₃PO₄

Application in Carbonyl Compound Analysis
Brady's reagent is used to confirm the presence of a carbonyl group in aldehydes and ketones

and to identify the specific compound through the melting point of its derivative.

Qualitative Identification Workflow (Brady's Test)
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Identification Workflow

Dissolve unknown carbonyl
in methanol/ethanol

Add Brady's Reagent

Precipitate Forms?

Positive Test:
Yellow/Orange/Red Precipitate

Yes

Negative Test:
No Carbonyl

No

Isolate precipitate
(Vacuum Filtration)

Purify by Recrystallization
(e.g., from ethanol)

Determine Melting Point
of purified crystals

Compare with literature values
to identify carbonyl compound

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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